Cas no 760159-28-2 (1,11-Diamino-3,6,9-undecanetrione)
760159-28-2 structure
Product Name:1,11-Diamino-3,6,9-undecanetrione
CAS No:760159-28-2
MF:C11H20N2O3
MW:228.288103103638
CID:2101845
Update Time:2023-08-03
1,11-Diamino-3,6,9-undecanetrione Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9-trioxaundecamethylenediamine
- 1,11-Diamino-3,6,9-undecanetrione
-
- Inchi: 1S/C11H20N2O3/c12-7-5-10(15)3-1-9(14)2-4-11(16)6-8-13/h1-8,12-13H2
- InChI Key: UHOJFNRGDRNXBG-UHFFFAOYSA-N
- SMILES: O=C(CCC(CCN)=O)CCC(CCN)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 228
- Topological Polar Surface Area: 103
1,11-Diamino-3,6,9-undecanetrione Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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